Cas no 900006-92-0 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide
• CAS No: 900006-92-0
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5493528
• PubChem ID: 18583897
• Update Time: 2025-05-17

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• F2763-0255
• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-(1-phenylethyl)oxamide
• 900006-92-0
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide
• VU0497148-1
• AKOS024678652
• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(1-phenylethyl)oxalamide
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide

• Inchi： 1S/C19H26N2O4/c1-14(15-8-4-2-5-9-15)21-18(23)17(22)20-12-16-13-24-19(25-16)10-6-3-7-11-19/h2,4-5,8-9,14,16H,3,6-7,10-13H2,1H3,(H,20,22)(H,21,23)
• InChI Key： JCLYDRPTRFXHEM-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(NC(C)C2C=CC=CC=2)=O)=O)COC21CCCCC2

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide

Comprehensive Overview of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide (CAS No. 900006-92-0)

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide, with the CAS number 900006-92-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique spirocyclic structure combined with an ethanediamide backbone, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular stability and versatile reactivity, which open doors to innovative synthetic pathways.

The compound's 1,4-dioxaspiro[4.5]decane moiety contributes to its structural rigidity, while the phenylethyl group enhances its lipophilicity, a critical factor in bioavailability studies. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such hybrid structures, as they often exhibit enhanced binding affinity to biological targets. This aligns with the growing demand for high-performance compounds in precision medicine and targeted therapy.

From a synthetic perspective, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide is often explored for its role in multi-component reactions (MCRs), a hot topic in green chemistry. Its CAS No. 900006-92-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial R&D. Users also inquire about its solubility, thermal stability, and compatibility with common reagents, underscoring its practical utility.

In the context of sustainability, this compound's potential for low-waste synthesis resonates with the global push for eco-friendly chemical processes. Its spirocyclic core is a recurring motif in biodegradable polymers, a field gaining traction due to environmental concerns. Furthermore, its phenylethyl-ethanediamide segment is studied for hydrogen bonding interactions, a key feature in supramolecular chemistry.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize CAS 900006-92-0, ensuring its purity for high-stakes applications. The compound's crystallographic data is another area of interest, particularly for researchers working on X-ray diffraction studies. These aspects make it a staple in advanced material science and pharmaceutical formulation.

As the scientific community increasingly focuses on structure-activity relationships (SAR), N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(1-phenylethyl)ethanediamide serves as a valuable model for understanding steric effects and electronic properties. Its long-tail keyword searches often include phrases like "synthesis optimization" and "biological activity screening", reflecting its multidisciplinary appeal.

In summary, CAS No. 900006-92-0 represents a convergence of innovative chemistry and practical applications. Its design principles align with contemporary needs in drug development, material innovation, and sustainable practices, ensuring its continued relevance in scientific discourse.